Cas no 1249801-25-9 (4-(1H-Imidazol-1-yl)-3-methylbenzaldehyde)

• Product Name: 4-(1H-Imidazol-1-yl)-3-methylbenzaldehyde
• CAS No: 1249801-25-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5466099
• PubChem ID: 62120217
• Update Time: 2023-08-28

4-(1H-Imidazol-1-yl)-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Imidazol-1-yl)-3-methylbenzaldehyde
• 4-imidazol-1-yl-3-methylbenzaldehyde
• Z959336960
• Benzaldehyde, 4-(1H-imidazol-1-yl)-3-methyl-

• Inchi： 1S/C11H10N2O/c1-9-6-10(7-14)2-3-11(9)13-5-4-12-8-13/h2-8H,1H3
• InChI Key： OTCAGVCPNNZKRU-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C(C)C=1)N1C=NC=C1

Computed Properties

• Exact Mass: 186.079312947 g/mol
• Monoisotopic Mass: 186.079312947 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9
• Molecular Weight: 186.21

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 363.9±35.0 °C(Predicted)
• pka: 5.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles